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Compound of Interest

Compound Name: VU534

Cat. No.: B2762058

VU534: A Technical Overview

For Researchers, Scientists, and Drug Development Professionals

This document provides a concise technical summary of VU534, a novel small molecule
activator of N-acyl-phosphatidylethanolamine hydrolyzing phospholipase D (NAPE-PLD). All
gquantitative data is presented in a structured format for clarity and ease of comparison.

Core Compound Properties

Property Value Source
CAS Number 923509-20-0 [L1[21[3114]15]
Molecular Weight 447.55 g/mol [2][6]
Molecular Formula C21H22FN303S2 211415171
N-(5,7-
dimethylbenzo[d]thiazol-2-
IUPAC Name y)-1-((4- [2]

fluorophenyl)sulfonyl)piperidin
e-4-carboxamide

VU-534, VU 534, N-(5,7-

Dimethyl-2-benzothiazolyl)-1-
Synonyms [2]

[(4-fluorophenyl)sulfonyl]-4-

piperidinecarboxamide
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Biological Activity

VU534 is a potent and selective allosteric activator of NAPE-PLD with an EC50 of 0.30 uM.[1]
[3][4][6][7] It has been shown to enhance efferocytosis, the process of removing apoptotic cells,

by macrophages.[1][3][4] Notably, VU534 also exhibits dual inhibitory activity against fatty acid
amide hydrolase (FAAH) and soluble epoxide hydrolase (sEH) with an IC50 of 1.2 uM for seH.

[S1I61[7]

Experimental Data

Cell Line Assay Effect Concentration  Time
NAPE-PLD

Raw264.7 o Increased 3-30 uM 1lh
Activity
NAPE-PLD Increased (EC50

HepG2 o - 1lh
Activity =1.5 uM)

HepG2 & o o
Cytotoxicity Minimal up to 30 uM 24 h

Raw264.7

Bone-marrow- o

] ] Significantly
derived Efferocytosis 10 uM 6h
enhanced
macrophages

This data is compiled from in vitro studies.[6]

Signaling Pathway and Experimental Workflow

The following diagrams illustrate the mechanism of action of VU534 and a general

experimental workflow for assessing its activity.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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